Cas no 664364-76-5 (tert-butyl (2R)-2-ethylpiperidine-1-carboxylate)

Tert-butyl (2R)-2-ethylpiperidine-1-carboxylate is a chiral piperidine derivative commonly employed as an intermediate in pharmaceutical and organic synthesis. Its tert-butyloxycarbonyl (Boc) protecting group enhances stability, facilitating handling and storage under standard conditions. The stereospecific (2R) configuration ensures precise control in asymmetric synthesis, making it valuable for constructing enantiomerically pure compounds. The ethyl substituent at the 2-position introduces steric and electronic modulation, broadening its utility in medicinal chemistry applications. This compound is particularly useful in peptide coupling reactions and as a precursor for bioactive molecules. Its high purity and well-defined structure contribute to reproducible results in complex synthetic pathways.
tert-butyl (2R)-2-ethylpiperidine-1-carboxylate structure
664364-76-5 structure
Product Name:tert-butyl (2R)-2-ethylpiperidine-1-carboxylate
CAS No:664364-76-5
MF:C12H23NO2
MW:213.316523790359
CID:964021
PubChem ID:45095102
Update Time:2025-05-28

tert-butyl (2R)-2-ethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-Piperidinecarboxylicacid,2-ethyl-,1,1-dimethylethylester,(2R)-(9CI)
    • tert-butyl (2R)-2-ethylpiperidine-1-carboxylate
    • tert-Butyl (R)-2-ethylpiperidine-1-carboxylate
    • (R)-tert-Butyl 2-ethylpiperidine-1-carboxylate, AldrichCPR
    • t-Butyl (R)-2-ethylpiperidine-1-carboxylate
    • starbld0018508
    • (R)-tert-Butyl 2-ethylpiperidine-1-carboxylate
    • SCHEMBL25936315
    • 664364-76-5
    • MDL: MFCD18832116
    • Inchi: 1S/C12H23NO2/c1-5-10-8-6-7-9-13(10)11(14)15-12(2,3)4/h10H,5-9H2,1-4H3/t10-/m1/s1
    • InChI Key: TZODONUATMTJPI-SNVBAGLBSA-N
    • SMILES: O(C(C)(C)C)C(N1CCCC[C@H]1CC)=O

Computed Properties

  • Exact Mass: 213.173
  • Monoisotopic Mass: 213.173
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5A^2
  • XLogP3: 2.9

Experimental Properties

  • PSA: 29.54000
  • LogP: 3.12390

tert-butyl (2R)-2-ethylpiperidine-1-carboxylate Security Information

  • Hazardous Material transportation number:NONH for all modes of transport

tert-butyl (2R)-2-ethylpiperidine-1-carboxylate Pricemore >>

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